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Compound of Interest

Compound Name: 2-Amino-4-methylbenzonitrile

Cat. No.: B1273660 Get Quote

An in-depth guide to the analytical techniques for the characterization of 2-Amino-4-
methylbenzonitrile, providing detailed application notes and protocols for researchers,

scientists, and professionals in drug development.

Physicochemical Properties
2-Amino-4-methylbenzonitrile is a substituted aromatic nitrile with the molecular formula

C₈H₈N₂ and a molecular weight of 132.16 g/mol .[1][2] It typically appears as a light yellow to

orange powder or crystalline solid.

Property Value Reference

Molecular Formula C₈H₈N₂ [2]

Molecular Weight 132.16 g/mol [1][2]

CAS Number 26830-96-6 [1][2]

Melting Point 92-95 °C [1]

Appearance
Light yellow to Yellow to

Orange powder to crystal

High-Performance Liquid Chromatography (HPLC)
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HPLC is a primary technique for assessing the purity and quantifying 2-Amino-4-
methylbenzonitrile. A reversed-phase method is generally suitable for this compound.

Application Note
Reversed-phase HPLC with a C18 column provides excellent separation of 2-Amino-4-
methylbenzonitrile from its potential impurities. The addition of a small amount of acid, such

as formic or trifluoroacetic acid, to the mobile phase can improve peak shape and resolution.

UV detection is suitable for this compound due to the presence of the aromatic ring.

Experimental Protocol
Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and

column oven.

Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Solvent A: Water with 0.1% Formic Acid

Solvent B: Acetonitrile with 0.1% Formic Acid

Gradient Program:

Time (min) % Solvent A % Solvent B

0 90 10

20 10 90

25 10 90

26 90 10

30 90 10

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C
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Detection Wavelength: 254 nm

Injection Volume: 10 µL

Sample Preparation: Accurately weigh approximately 10 mg of 2-Amino-4-
methylbenzonitrile and dissolve it in a suitable solvent, such as a mixture of acetonitrile and

water, to a final concentration of 1 mg/mL. Filter the sample through a 0.45 µm syringe filter

before injection.

Sample Preparation HPLC Analysis Data Processing

Weigh Sample Dissolve in Diluent Filter (0.45 µm) Inject into HPLC Separation on C18 Column UV Detection (254 nm) Integrate Peaks Quantify Purity/Concentration

Click to download full resolution via product page

HPLC Analysis Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification of volatile and semi-volatile impurities. Due

to the polar amino group, derivatization may be necessary to improve the volatility and thermal

stability of 2-Amino-4-methylbenzonitrile for GC analysis.

Application Note
For GC-MS analysis, derivatization of the primary amino group with a silylating agent such as

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can improve chromatographic performance.

The resulting trimethylsilyl derivative is more volatile and less polar. Electron ionization (EI) will

produce a characteristic fragmentation pattern that can be used for structural confirmation and

impurity identification.

Experimental Protocol
Instrumentation: A GC system coupled to a mass spectrometer.
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Derivatization (if necessary):

To 1 mg of the sample, add 100 µL of a silylating agent (e.g., BSTFA with 1% TMCS).

Add 100 µL of a suitable solvent (e.g., acetonitrile).

Heat the mixture at 70 °C for 30 minutes.

GC Conditions:

Column: HP-5MS (or equivalent) fused silica capillary column (30 m x 0.25 mm i.d., 0.25

µm film thickness).

Inlet Temperature: 250 °C

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp to 280 °C at 10 °C/min.

Hold at 280 °C for 10 minutes.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 40-450
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Sample Preparation GC-MS Analysis Data Analysis

Sample Derivatization (Optional) Dissolve in Solvent Inject into GC GC Separation EI Ionization Mass Detection Total Ion Chromatogram Mass Spectra of Peaks Identify Components

Sample Preparation

NMR Data Acquisition

Data Processing & Analysis

Weigh Sample (5-10 mg) Dissolve in Deuterated Solvent Transfer to NMR Tube Place Sample in Spectrometer

Acquire ¹H Spectrum

Acquire ¹³C Spectrum

Fourier Transform Phase Correction Chemical Shift Referencing Integration (¹H) Peak Assignment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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